Cas no 1170979-26-6 (Methyl 6-aminoquinoline-3-carboxylate)

• Product Name: Methyl 6-aminoquinoline-3-carboxylate
• CAS No: 1170979-26-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD18073413
• CID: 2157440
• PubChem ID: 58525535
• Update Time: 2025-05-24

Methyl 6-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-aminoquinoline-3-carboxylate
• UIZKPZCHRURLRV-UHFFFAOYSA-N
• 3-Quinolinecarboxylic acid, 6-amino-, methyl ester
• K10012
• methyl6-aminoquinoline-3-carboxylate
• SB72042
• AKOS025396485
• DB-230794
• CS-0196529
• VWB97926
• SY244666
• AS-49600
• SCHEMBL2599640
• MFCD18073413
• 1170979-26-6

• MDL： MFCD18073413
• Inchi： 1S/C11H10N2O2/c1-15-11(14)8-4-7-5-9(12)2-3-10(7)13-6-8/h2-6H,12H2,1H3
• InChI Key： UIZKPZCHRURLRV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C=CC(=CC2=C1)N)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on Methyl 6-aminoquinoline-3-carboxylate

Methyl 6-aminoquinoline-3-carboxylate

Methyl 6-aminoquinoline-3-carboxylate (CAS No: 1170979-26-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as methyl 3-carboxy-6-aminoquinoline, belongs to the quinoline derivative family, which has been extensively studied for its diverse applications in drug discovery and material science.

The molecular structure of Methyl 6-aminoquinoline-3-carboxylate consists of a quinoline ring system with an amino group at the 6-position and a methyl ester at the 3-position. This unique arrangement of functional groups imparts distinctive chemical properties, making it a valuable substrate for further modifications and applications. The compound's structure allows for various chemical reactions, including nucleophilic substitutions, additions, and condensations, which are pivotal in synthesizing more complex molecules with enhanced biological activities.

Recent studies have highlighted the potential of Methyl 6-aminoquinoline-3-carboxylate in the development of novel anti-cancer agents. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its therapeutic applications, Methyl 6-aminoquinoline-3-carboxylate has also been investigated for its role in materials science. The compound's aromaticity and conjugated system make it an ideal candidate for use in organic electronics. Recent advancements in this area have shown that derivatives of this compound can be employed as active layers in organic photovoltaic devices, enhancing their efficiency and stability under ambient conditions.

The synthesis of Methyl 6-aminoquinoline-3-carboxylate typically involves multi-step processes, including Friedlander synthesis or Skraup synthesis, followed by functionalization to introduce the amino and methyl ester groups. These methods are well-documented in the literature and provide a robust framework for large-scale production if required.

From an environmental perspective, understanding the ecotoxicological profile of Methyl 6-aminoquinoline-3-carboxylate is crucial for its safe handling and disposal. Recent toxicological studies have assessed its potential impact on aquatic organisms, revealing that while it exhibits moderate toxicity at high concentrations, its environmental risk is considered low under standard usage conditions.

In conclusion, Methyl 6-aminoquinoline-3-carboxylate (CAS No: 1170979-26-6) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in research, underscore its potential to contribute significantly to future innovations in medicine and materials science.